Cas no 112122-99-3 (Hexadecanoic acid,16,16'-dithiobis-)
112122-99-3 structure
Product Name:Hexadecanoic acid,16,16'-dithiobis-
CAS No:112122-99-3
MF:C34H66O4S2
MW:603.015449047089
CID:129546
PubChem ID:57346763
Update Time:2025-04-19
Hexadecanoic acid,16,16'-dithiobis- Chemical and Physical Properties
Names and Identifiers
-
- Hexadecanoic acid,16,16'-dithiobis-
- 17-(16-carboxyhexadecyldisulfanyl)heptadecanoic acid
- 17,17'-Disulfanediyldiheptadecanoic acid
- 112122-99-3
- SCHEMBL1163681
- 16-carboxyhexdecyl disulfide
- DTXSID30721251
-
- Inchi: 1S/C34H66O4S2/c35-33(36)29-25-21-17-13-9-5-1-3-7-11-15-19-23-27-31-39-40-32-28-24-20-16-12-8-4-2-6-10-14-18-22-26-30-34(37)38/h1-32H2,(H,35,36)(H,37,38)
- InChI Key: XPHZNCZEWTXFON-UHFFFAOYSA-N
- SMILES: S(CCCCCCCCCCCCCCCCC(=O)O)SCCCCCCCCCCCCCCCCC(=O)O
Computed Properties
- Exact Mass: 574.40926
- Monoisotopic Mass: 602.44025293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 40
- Rotatable Bond Count: 35
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14
- Topological Polar Surface Area: 125Ų
Experimental Properties
- PSA: 74.6
Hexadecanoic acid,16,16'-dithiobis- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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